Cas no 61200-53-1 (Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)-)

Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)- structure
61200-53-1 structure
Product Name:Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)-
CAS No:61200-53-1
MF:C14H8N2O5S
MW:316.288722038269
CID:488720
PubChem ID:71398352
Update Time:2025-04-19

Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-ol, 2-(2,4-dinitrophenyl)-
    • 2-(2,4-dinitrophenyl)-1-benzothiophen-3-ol
    • 61200-53-1
    • 2-(2,4-Dinitrophenyl)-1-benzothiophene-3-ol
    • DTXSID30819783
    • Inchi: 1S/C14H8N2O5S/c17-13-10-3-1-2-4-12(10)22-14(13)9-6-5-8(15(18)19)7-11(9)16(20)21/h1-7,17H
    • InChI Key: CWBOVKPXWJWUSS-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=C1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 316.01544
  • Monoisotopic Mass: 316.01539253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 106.51
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